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Compound of Interest

Compound Name: Ethyl 4-acetylbenzoate

Cat. No.: B126464

An In-depth Technical Guide to Ethyl 4-acetylbenzoate (CAS: 38430-55-6)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-acetylbenzoate, a key
chemical intermediate. It covers its physicochemical properties, spectroscopic data, synthesis
protocols, applications in research and development, and safety information.

Core Properties and Data

Ethyl 4-acetylbenzoate is an aromatic ester that serves as a versatile building block in organic
synthesis.[1] Its structure features a benzoate ester and an acetyl group at the para position,
making it a valuable intermediate for pharmaceuticals and agrochemicals.[1]

Physicochemical Properties

The fundamental physical and chemical properties of Ethyl 4-acetylbenzoate are summarized
below.
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Property Value Source

CAS Number 38430-55-6 [11[2][3][4]

Molecular Formula C11H1203 [11[2][3]

Molecular Weight 192.21 g/mol [1112]131[5]

Appearance White Po off-white/beige (1176}
crystalline powder

Melting Point 55-57 °C [1][4](6]

Boiling Point 310 °C at 760 mmHg [1][6]

Density 1.096 g/cm3 [6]

Flash Point 135.8 °C [6]
Sparingly soluble in water;

Solubility Soluble in chloroform, ethyl [1][6]

acetate.

Storage Temperature

Room temperature, under inert

[6]

atmosphere.
Topological Polar Surface Area

43.37 Az [3]
(TPSA)
LogP 2.0659 [3][6]
Rotatable Bonds 3 [3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound.
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Spectroscopy Data

Source

o (ppm): 8.11 (d, J=7.6 Hz,

2H), 7.99 (d, J=7.7 Hz, 2H),
1H NMR (600 MHz, CDCls)

4.39 (g, J=7.0 Hz, 2H), 2.63 (s,

3H), 1.40 (t, J=7.1 Hz, 3H)

[2]

Mass Spectrometry (ESI) m/z: 193.1 [M+H]* [2]
Mass Spectrometry (GC-MS, Major fragments (m/z): 177, 5]
El-B) 192, 147,43, 76

Synthesis and Experimental Protocols

The most common method for synthesizing Ethyl 4-acetylbenzoate is the Fischer

esterification of 4-acetylbenzoic acid with ethanol, using a strong acid as a catalyst.
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Figure 1: Synthesis workflow for Ethyl 4-acetylbenzoate.
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Detailed Experimental Protocol: Fischer Esterification

This protocol is adapted from established synthesis routes.[2]

o Materials:

o

4-acetylbenzoic acid (1000 g, 6.1 mol)

[¢]

Ethanol (2 L)

[¢]

Concentrated Sulfuric Acid (H2S0Oa4) (10 mL)

[e]

Ethyl acetate

Saturated brine solution

o

[¢]

Anhydrous Sodium Sulfate (Na2S0a4)

[e]

Petroleum ether

e Procedure:

o

In a suitable reaction vessel, dissolve 4-acetylbenzoic acid (1000 g) in ethanol (2 L).

[¢]

Cool the solution to 0°C using an ice bath.

[¢]

Slowly add concentrated H2SOa4 (10 mL) to the cooled solution while stirring.

Heat the mixture to reflux at 80°C and maintain for 3 hours.

[e]

o

After the reaction is complete, remove the solvent (ethanol) under reduced pressure
(vacuum).

e Work-up and Purification:
o Extract the resulting residue with ethyl acetate.

o Wash the organic layer with a saturated brine solution.
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o Dry the organic layer over anhydrous Naz2SOa.
o Filter the solution to remove the drying agent.
o Concentrate the filtrate under vacuum.

o Purify the final residue using column chromatography with a mobile phase of petroleum
ether and ethyl acetate (10:1 ratio).

o The final product is isolated as a white solid (yield: 1077 g, 92%).[2]

Applications in Research and Drug Development

Ethyl 4-acetylbenzoate is a valuable intermediate due to its reactive keto and ester functional
groups.

o Synthetic Intermediate: It is a key reagent in the synthesis of more complex molecules,
including pyrazoles and chiral hydrazines.[1][4][6]

¢ Biochemical Assays: The compound is utilized as a substrate in the study of enzyme-
catalyzed reactions, particularly those involving esterases.[1]

e Pharmaceutical Development: It serves as a building block in the synthesis of various
pharmaceutical compounds.[1]
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Figure 2: Key applications of Ethyl 4-acetylbenzoate.

Biological Activity and Mechanism of Action
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The primary mechanism of action for Ethyl 4-acetylbenzoate in biological systems involves its
role as a substrate for hydrolytic enzymes.[1] Esterases can catalyze the hydrolysis of the ethyl
ester bond, breaking the molecule down into 4-acetylbenzoic acid and ethanol.[1] This reaction
can occur under both acidic and basic conditions.[1]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b126464?utm_src=pdf-body
https://www.benchchem.com/product/b126464
https://www.benchchem.com/product/b126464
https://www.benchchem.com/product/b126464
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Ethyl 4-acetylbenzoate

Esterase
(Catalyst)

Hydrolysis

4-Acetylbenzoic Acid Ethanol

Click to download full resolution via product page

Figure 3: Enzymatic hydrolysis of Ethyl 4-acetylbenzoate.
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Safety and Handling

Proper handling of Ethyl 4-acetylbenzoate is essential in a laboratory setting. The compound
is classified with several GHS hazard statements.

Hazard Information Details Source
GHS Pictogram GHSO07 (Exclamation mark)
Signal Word Warning [7]

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious

Hazard Statements o ] [71[8]
eye irritation.H332: Harmful if
inhaled.H335: May cause

respiratory irritation.

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P305+P351+P338:
Precautionary Statements IF IN EYES: Rinse cautiously [8]

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

e Handling: Use in a well-ventilated area or outdoors.[8] Avoid contact with skin, eyes, and
clothing, and prevent ingestion and inhalation.[8] Wash hands and any exposed skin
thoroughly after handling.[8]

o Storage: Store in a well-ventilated, locked-up place with the container tightly closed.[8] Keep
in a dry, cool environment under an inert atmosphere.[9]

o First Aid: In case of skin contact, wash with plenty of soap and water.[8] For eye contact,
rinse cautiously with water for several minutes.[8] If inhaled, move the person to fresh air.[8]
If swallowed, do NOT induce vomiting and seek medical attention.[8]
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Conclusion

Ethyl 4-acetylbenzoate (CAS: 38430-55-6) is a well-characterized compound with significant
utility as a chemical intermediate. Its straightforward synthesis, combined with its dual
reactivity, makes it a valuable precursor for a range of molecules in pharmaceutical and
chemical research. The data and protocols provided in this guide serve as a comprehensive
resource for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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